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Abstract
Aluminum chloride hydroxide, registered under CAS number 12042-91-0 and commonly known

as aluminum chlorohydrate (ACH), is a versatile inorganic polymer with significant applications

across various scientific and industrial domains.[1] This technical guide provides a

comprehensive overview of its core properties, synthesis, mechanisms of action, and key

experimental protocols relevant to researchers, scientists, and drug development professionals.

The information is presented with a focus on quantitative data, detailed methodologies, and

visual representations of complex processes to facilitate a deeper understanding and

application of this compound in research and development.

Chemical and Physical Properties
Aluminum chlorohydrate is a group of water-soluble, complex aluminum salts with the general

formula AlnCl(3n-m)(OH)m.[1] The variation most commonly used in commercial applications is

dialuminum chloride pentahydroxide, Al2Cl(OH)5.[1] It typically appears as a colorless to

slightly yellow, odorless solid powder or solution.[2][3]

Table 1: Physicochemical Properties of Aluminum Chlorohydrate
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Property Value References

CAS Number 12042-91-0 [1]

Molecular Formula Al2Cl(OH)5 (common variant) [1]

Molecular Weight 174.45 g/mol (for Al2Cl(OH)5) [3]

Appearance
Colorless to light yellow solid

or solution
[2]

Odor Odorless [2]

Solubility Soluble in water and alcohol [3]

pH (of solution) 3.5 - 4.5 [4]

Specific Gravity (solution) 1.32 - 1.35 at 25°C [4]

Basicity 83 - 84% [4]

Aluminum Content
12.2 - 12.7% (23-24% as

Al2O3)
[4]

Synthesis and Characterization
The primary commercial synthesis of aluminum chlorohydrate involves the reaction of

aluminum with hydrochloric acid.[1] To mitigate the explosion hazard from hydrogen gas

evolution, an alternative and common industrial practice is the reaction of aluminum hydroxide

with hydrochloric acid.[1]

Experimental Protocol: Laboratory-Scale Synthesis
This protocol describes a general method for the synthesis of aluminum chlorohydrate solution.

Materials:

Aluminum hydroxide (Al(OH)3) powder

Hydrochloric acid (HCl), concentrated

Deionized water
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Reaction vessel with a stirrer and heating mantle

pH meter

Procedure:

Slowly add a stoichiometric amount of concentrated hydrochloric acid to a stirred suspension

of aluminum hydroxide in deionized water.

Heat the mixture to 100°C with continuous stirring.[1]

Monitor the reaction progress by measuring the pH and the concentration of dissolved

aluminum.

The reaction is considered complete when the desired basicity and aluminum concentration

are achieved. The final solution will have a pH between 3.5 and 4.5.[4]

For higher polymerization, the resulting aluminum chlorohydrate solution can be reacted with

aluminum ingots at 100°C.[1] The ratio of aluminum to ACH and the reaction time will

determine the final polymer form.[1]

Characterization Techniques
The polymeric nature of aluminum chlorohydrate necessitates a combination of analytical

techniques for its structural elucidation.

Table 2: Key Characterization Techniques and Findings
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Technique Key Findings References

27Al NMR Spectroscopy

Confirms the presence of a

central tetrahedrally

coordinated aluminum atom

surrounded by 12 octahedrally

coordinated aluminum atoms,

characteristic of the Al13

Keggin ion structure.

[1][5]

X-ray

Crystallography/Diffraction

Reveals the material is based

on Al13 units with a Keggin ion

structure.[1]

[1][5]

Gel Permeation

Chromatography (GPC)

Separates the poly-aluminum

complexes based on their size,

providing information on the

polymer distribution.[1][6]

[1][6]

Mechanisms of Action
Aluminum chlorohydrate's utility in diverse applications stems from its unique chemical

behavior in aqueous environments.

Antiperspirant Action
In antiperspirant formulations, aluminum chlorohydrate is a key active ingredient.[1] Its

mechanism of action involves the formation of a temporary plug within the sweat duct,

physically blocking the flow of sweat to the skin's surface.[7][8]
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Figure 1. Mechanism of action of aluminum chlorohydrate as an antiperspirant.

Water Treatment: Coagulation and Flocculation
In water purification, aluminum chlorohydrate acts as a coagulant to remove dissolved organic

matter and colloidal particles.[1] Its high positive charge neutralizes the negative charges of

suspended materials, leading to their destabilization and aggregation into larger flocs that can

be easily removed.[1][9][10]
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Figure 2. Coagulation and flocculation mechanism in water treatment.

Vaccine Adjuvant Activity
Aluminum salts, including aluminum chlorohydrate, are widely used as adjuvants in vaccines to

enhance the immune response.[10][11][12] One of the key mechanisms involves the activation

of the NLRP3 (NOD-like receptor family, pyrin domain containing 3) inflammasome in antigen-

presenting cells.[9][10][11]
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Figure 3. NLRP3 inflammasome activation pathway by aluminum adjuvants.
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Key Experimental Protocols
In Vivo Antiperspirant Efficacy Assessment
The following protocol is adapted from clinical studies evaluating the efficacy of antiperspirants.

[13][14]

Objective: To quantify the reduction in sweat production following the application of an

aluminum chlorohydrate-containing antiperspirant.

Methodology:

Subject Recruitment: Enroll subjects with self-perceived excessive axillary sweating.

Study Design: A randomized, controlled, split-axilla study is often employed. One axilla is

treated with the test product, and the other with a control.

Product Application: Subjects apply a standardized amount of the antiperspirant to the

designated axilla daily for a specified period (e.g., two weeks).

Sweat Collection: Sweat is collected using pre-weighed absorbent pads placed in the axillae

for a set duration under controlled temperature and humidity conditions.

Gravimetric Analysis: The pads are weighed after sweat collection to determine the amount

of sweat produced.

Efficacy Calculation: The percentage reduction in sweat is calculated by comparing the

sweat collected from the treated axilla to the control axilla.
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Figure 4. Experimental workflow for in vivo antiperspirant efficacy testing.

In Vitro Dermal Absorption Study (Franz Diffusion Cell)
This protocol is based on studies assessing the percutaneous absorption of aluminum from

cosmetic products.[6][15]
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Objective: To determine the in vitro dermal absorption of aluminum chlorohydrate through

human skin.

Apparatus: Franz diffusion cells.

Methodology:

Skin Preparation: Excised human skin is mounted on the Franz diffusion cells with the

stratum corneum facing the donor compartment.

Product Application: A precise amount of the aluminum chlorohydrate-containing formulation

is applied to the skin surface in the donor compartment.

Receptor Fluid: The receptor compartment is filled with a suitable receptor fluid (e.g.,

phosphate-buffered saline) maintained at a physiological temperature (32-37°C) and

continuously stirred.

Sampling: At predetermined time points (e.g., 6, 12, 24 hours), aliquots of the receptor fluid

are collected for aluminum analysis.

Analysis: The concentration of aluminum in the receptor fluid is quantified using a sensitive

analytical technique such as Zeeman Electrothermal Atomic Absorption Spectrophotometry

(ZEAAS).[15]

Mass Balance: At the end of the experiment, the amount of aluminum remaining on the skin

surface, within the skin layers (epidermis and dermis), and in the receptor fluid is determined

to calculate the total absorption.

Safety and Toxicology
Aluminum chlorohydrate is considered safe for use in antiperspirants by regulatory agencies

such as the U.S. Food and Drug Administration (FDA) at concentrations up to 25%.[1]

Table 3: Toxicological Data for Aluminum Chlorohydrate
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Endpoint Value Species Reference

Acute Oral Toxicity

(LD50)
> 2000 mg/kg Rat [16]

Acute Dermal Toxicity

(LD50)
> 2000 mg/kg Rat [17]

Dermal Absorption (in

vivo)
0.012% Human [17]

Dermal Absorption (in

vitro)
≤0.07% Human [15]

Skin Irritation
Not classified as an

irritant
[17]

Skin Sensitization Not a sensitizer Guinea pig [14]

Concerns have been raised about a potential link between aluminum exposure from

antiperspirants and Alzheimer's disease and breast cancer; however, studies have found only a

negligible association, and there is no convincing evidence to support a causal link.[1] Dermal

absorption of aluminum from antiperspirants is extremely low.[15][17]

Conclusion
Aluminum chloride hydroxide (CAS No. 12042-91-0) is a complex inorganic polymer with well-

established applications in personal care products and water treatment, and it plays a crucial

role as a vaccine adjuvant. Its efficacy is rooted in its unique polymeric structure, dominated by

the Al13 Keggin ion, which dictates its mechanisms of action. This technical guide has provided

a detailed overview of its properties, synthesis, mechanisms, and relevant experimental

protocols to serve as a valuable resource for the scientific community. Further research into the

precise nature of the polymeric species and their interactions at a molecular level will continue

to expand the applications and optimize the performance of this important compound.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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